
Application Notes and Protocols:
Trimethylolpropane Trinonanoate as a PVC

Plasticizer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B093850 Get Quote

Introduction

Trimethylolpropane trinonanoate (TMPTN) is a high-molecular-weight, non-phthalate

plasticizer belonging to the polyol ester family. Polyol esters are recognized for their excellent

thermal stability, low volatility, and good compatibility with polar polymers like polyvinyl chloride

(PVC).[1] These characteristics position TMPTN as a promising alternative to traditional

phthalate plasticizers, which are facing increasing regulatory pressure due to health and

environmental concerns. This document provides detailed application notes, performance data,

and experimental protocols for researchers, scientists, and drug development professionals

interested in evaluating TMPTN as a primary plasticizer for PVC formulations.

Note on Data Availability: Specific performance data for trimethylolpropane trinonanoate
(TMPTN) in PVC is limited in publicly available literature. Therefore, this document utilizes data

from a closely related and well-studied compound, epoxidized trimethylolpropane trioleate

(EPO), as a representative example of a trimethylolpropane-based plasticizer.[2][3][4][5][6]

EPO shares a similar core structure and is expected to exhibit comparable performance

characteristics. Additionally, data from a patented formulation containing a mixture of

trimethylolpropane esters is included for broader context.[7]
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When incorporated into PVC, trimethylolpropane esters like EPO demonstrate several

beneficial properties:

Good Compatibility: EPO exhibits good compatibility with PVC resin, a crucial characteristic

for effective plasticization.[2][3][4][5][6]

Improved Thermal Stability: The inclusion of EPO can enhance the thermal stability of the

PVC matrix compared to some conventional plasticizers.[2][3][4][5][6]

Enhanced Mechanical Properties: Formulations with EPO can show an improvement in

elongation at break.[2][3][4][5][6]

Low Migration: A significant advantage of high-molecular-weight plasticizers like EPO is their

reduced tendency to migrate out of the polymer matrix, which is critical for applications in

sensitive products like medical devices and food packaging.[2]

Data Presentation
The following tables summarize the quantitative data on the performance of trimethylolpropane

esters in PVC, using EPO as the primary example and a mixed trimethylolpropane ester

formulation for comparison.

Table 1: Mechanical Properties of PVC Plasticized with Epoxidized Trimethylolpropane

Trioleate (EPO) in Comparison to a Commercial Non-Phthalate Plasticizer (DOCH)

Property
PVC + 50 phr
DOCH

PVC + 50 phr EPO
PVC + 25 phr
DOCH + 25 phr
EPO

Tensile Strength

(MPa)
16.5 ± 0.5 17.0 ± 0.4 17.2 ± 0.6

Elongation at Break

(%)
280 ± 10 300 ± 12 348 ± 15

Young's Modulus

(MPa)
8.5 ± 0.3 9.0 ± 0.4 9.5 ± 0.5
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Data sourced from a study on epoxidized trimethylolpropane trioleate (EPO) and di(2-

ethylhexyl) 1,2-cyclohexanoate (DOCH).[2]

Table 2: Thermal Properties and Hardness of PVC Plasticized with EPO and DOCH

Property
PVC + 50 phr
DOCH

PVC + 50 phr EPO
PVC + 25 phr
DOCH + 25 phr
EPO

Glass Transition

Temp. (Tg, °C)
55 60 58

Shore A Hardness 80 ± 2 85 ± 2 82 ± 2

Data sourced from a study on epoxidized trimethylolpropane trioleate (EPO) and di(2-

ethylhexyl) 1,2-cyclohexanoate (DOCH).[2]

Table 3: Migration Resistance (Leaching) in n-Heptane

Formulation Weight Loss (%)

PVC + 50 phr DOCH 19

PVC + 50 phr EPO 13

PVC + 25 phr DOCH + 25 phr EPO 10

This test simulates the migration of the plasticizer into a fatty food simulant. A lower weight loss

indicates better migration resistance.[2]

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

TMPTN as a PVC plasticizer, based on established ASTM standards.

1. Protocol for Sample Preparation
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Objective: To prepare standardized PVC sheets plasticized with TMPTN for subsequent

testing.

Materials:

PVC resin (e.g., K-value 67)

Trimethylolpropane trinonanoate (TMPTN)

Thermal stabilizer (e.g., a mixed metal stabilizer)

Two-roll mill

Hydraulic press with heating and cooling capabilities

Molds for test specimens

Procedure:

Pre-mix PVC resin, TMPTN (at the desired concentration, e.g., 50 phr), and thermal

stabilizer in a high-speed mixer.

Transfer the pre-mixed compound to a two-roll mill heated to 160-170°C.

Mill the compound for 5-10 minutes until a homogeneous sheet is formed.

Cut the milled sheet into appropriate sizes for molding.

Place the cut sheets into a mold and preheat in the hydraulic press at 170-180°C for 5

minutes with minimal pressure.

Apply a pressure of 10-15 MPa for 3-5 minutes.

Cool the mold under pressure to room temperature.

Remove the pressed sheet and condition the specimens at 23 ± 2°C and 50 ± 5% relative

humidity for at least 24 hours before testing.

2. Protocol for Mechanical Properties Testing
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Objective: To determine the tensile strength, elongation at break, and Young's modulus of the

plasticized PVC.

Standard: Based on ASTM D638 - "Standard Test Method for Tensile Properties of Plastics".

Apparatus: Universal Testing Machine (UTM) with an appropriate load cell and extensometer.

Procedure:

Cut dumbbell-shaped test specimens from the conditioned PVC sheets according to the

dimensions specified in ASTM D638.

Measure the width and thickness of the narrow section of each specimen.

Mount the specimen in the grips of the UTM.

Set the crosshead speed (e.g., 50 mm/min).

Start the test and record the load and elongation until the specimen breaks.

Calculate the tensile strength, elongation at break, and Young's modulus from the stress-

strain curve.

3. Protocol for Thermal Analysis (Thermogravimetric Analysis - TGA)

Objective: To evaluate the thermal stability of the plasticized PVC.

Standard: Based on ASTM E1131 - "Standard Test Method for Compositional Analysis by

Thermogravimetry".

Apparatus: Thermogravimetric Analyzer (TGA).

Procedure:

Place a small, accurately weighed sample (5-10 mg) of the plasticized PVC into a TGA

sample pan.
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Heat the sample from room temperature to 600°C at a constant heating rate (e.g.,

10°C/min) under a nitrogen atmosphere.

Record the sample weight as a function of temperature.

Determine the onset of degradation temperature (the temperature at which significant

weight loss begins).

4. Protocol for Migration Resistance Testing

Objective: To quantify the amount of plasticizer that migrates from the PVC into a solvent.

Standard: Based on ASTM D1239 - "Standard Test Method for Resistance of Plastic Films to

Extraction by Chemicals".

Materials:

Conditioned PVC specimens of known weight and surface area.

Extraction solvent (e.g., n-heptane, ethanol, or a food simulant).

Constant temperature bath.

Procedure:

Weigh the initial conditioned PVC specimen (W1).

Immerse the specimen in the chosen solvent in a sealed container.

Place the container in a constant temperature bath (e.g., 60°C) for a specified duration

(e.g., 24 hours).

Remove the specimen from the solvent, gently wipe off excess solvent, and dry it in a

vacuum oven at a specified temperature until a constant weight is achieved (W2).

Calculate the percentage of weight loss due to migration: Weight Loss (%) = [(W1 - W2) /

W1] * 100.
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Visualizations
The following diagrams illustrate the experimental workflow and the conceptual interaction of

the plasticizer with the PVC matrix.

Sample Preparation

Performance Evaluation

Data Analysis

PVC Resin + TMPTN
+ Stabilizer Mixing

Two-Roll Milling

Compression Molding

Specimen Conditioning

Mechanical Testing
(ASTM D638)

Thermal Analysis (TGA)
(ASTM E1131)

Migration Resistance
(ASTM D1239)

Comparative Analysis of
Performance Data

Click to download full resolution via product page

Experimental workflow for evaluating TMPTN as a PVC plasticizer.
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PVC Chain

TMPTN

PVC Chain

TMPTN

PVC Chain

TMPTN

Conceptual diagram of TMPTN molecules interspersed between PVC chains,
reducing intermolecular forces and increasing flexibility.

Click to download full resolution via product page

Conceptual interaction of TMPTN with PVC polymer chains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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